Cas no 1201897-09-7 (1,1-Difluoroethyl 2,2,3,3-tetrafluoropropyl ether)

• Product Name: 1,1-Difluoroethyl 2,2,3,3-tetrafluoropropyl ether
• CAS No: 1201897-09-7
• MF: C₅H₆F₆O
• MW: 196.09096288681
• CID: 4577068
• Update Time: 2025-10-28

1,1-Difluoroethyl 2,2,3,3-tetrafluoropropyl ether Chemical and Physical Properties

Names and Identifiers

• 1,1-Difluoroethyl2,2,3,3-tetrafluoropropylether
• 1,1-Difluoroethyl 2,2,3,3-tetrafluoropropyl ether

• Inchi： 1S/C5H6F6O/c1-4(8,9)12-2-5(10,11)3(6)7/h3H,2H2,1H3
• InChI Key： RQRJSFDKEZULSN-UHFFFAOYSA-N
• SMILES： C(F)(F)C(F)(F)COC(F)(F)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1,1-Difluoroethyl 2,2,3,3-tetrafluoropropyl ether

Professional Introduction to Compound with CAS No 1201897-09-7 and Product Name 1,1-Difluoroethyl 2,2,3,3-tetrafluoropropyl ether

Compound with the CAS number 1201897-09-7 and the product name 1,1-Difluoroethyl 2,2,3,3-tetrafluoropropyl ether represents a significant advancement in the field of specialty chemicals. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and materials science. The molecular structure of this compound consists of a 1,1-difluoroethyl moiety linked to a 2,2,3,3-tetrafluoropropyl ether backbone. This configuration imparts distinct chemical characteristics that make it a valuable candidate for various industrial and scientific applications.

The 1,1-difluoroethyl group introduces fluorine atoms into the molecular framework, which is known to enhance the compound's stability and reactivity. Fluorinated compounds are widely recognized for their ability to improve metabolic stability and bioavailability in drug molecules. The presence of fluorine atoms can also influence the electronic properties of the molecule, making it useful in organic synthesis and as a building block for more complex chemical entities. In contrast, the 2,2,3,3-tetrafluoropropyl ether component contributes to the compound's solubility and thermal stability. This dual functionality makes the compound particularly suitable for applications where both chemical reactivity and physical robustness are required.

Recent research has highlighted the potential of fluorinated ethers in pharmaceutical development. Studies have demonstrated that compounds containing fluorine atoms can exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The 1,1-Difluoroethyl 2,2,3,3-tetrafluoropropyl ether has been investigated for its role as an intermediate in synthesizing novel therapeutic agents. Its unique structure allows for selective modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, researchers have explored its use in developing antiviral and anticancer drugs where fluorine substitution can enhance binding affinity to biological targets.

In materials science, this compound has shown promise as a solvent and additive for high-performance polymers. The fluorinated nature of the molecule contributes to its low surface tension and high dielectric constant, making it an effective medium for dissolving difficult-to-process materials. Additionally, its thermal stability ensures that it can withstand high temperatures without degradation. This property is particularly valuable in applications such as coatings and adhesives where durability under extreme conditions is essential.

The agrochemical sector has also benefited from the exploration of fluorinated ethers like 1,1-Difluoroethyl 2,2,3,3-tetrafluoropropyl ether. These compounds have been found to possess herbicidal and pesticidal properties due to their ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms. Research has focused on optimizing their formulations to improve efficacy and environmental compatibility. The dual functionality of this compound allows for fine-tuning its biological activity by modifying specific regions of the molecule.

From a synthetic chemistry perspective, 1,1-Difluoroethyl 2,2,3,3-tetrafluoropropyl ether serves as a versatile building block for more complex molecules. Its reactivity towards nucleophiles and electrophiles makes it suitable for constructing diverse chemical libraries. Recent advances in catalytic methods have further enhanced its utility by enabling more efficient transformations with reduced byproducts. This has opened new avenues for drug discovery and material innovation.

The industrial production of this compound has also seen significant advancements due to improvements in fluorination techniques. Modern processes allow for higher yields and purer products compared to earlier methods. These improvements have made it more feasible to incorporate fluorinated ethers into large-scale manufacturing processes without compromising quality or cost-effectiveness.

In conclusion, 1,1-Difluoroethyl 2,2,3,3-tetrafluoropropyl ether (CAS No 1201897-09-7) stands out as a multifaceted compound with broad applicability across multiple industries. Its unique structural features have been leveraged in pharmaceuticals,* agrochemicals,*and materials science*to develop innovative solutions with enhanced performance characteristics.*Ongoing research continues*to uncover new possibilities*for this remarkable substance,*underscoring its importance*in modern chemistry.*